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Introduction

Tetryl (2,4,6-trinitrophenylmethylnitramine) is a sensitive secondary high explosive that has
historically seen extensive use as a booster charge in detonators and as the base charge in
blasting caps.[1][2] Although its production and use in the United States have been largely
discontinued in favor of more modern explosives like RDX, Tetryl remains relevant in the study
of legacy munitions and as a reference compound in explosives research.[1][3] Its high
sensitivity to initiation by primary explosives, combined with its stability and brisance, made it a
crucial component in the explosive train for initiating less sensitive main charges like TNT.[3]

These application notes provide a detailed overview of Tetryl's properties and its historical
application in detonators. The accompanying protocols outline the methodologies for key
experiments to evaluate the performance of Tetryl-based initiating devices.

Data Presentation
Table 1: Physicochemical and Explosive Properties of
Tetryl
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Property Value References
Chemical Formula C7HsNs0s [3]
Appearance Yellow crystalline solid [3]

Melting Point 129.5°C

Decomposition Temperature 187 °C (explodes) [4]
Detonation Velocity 7,570 m/s [3]

Shock Sensitivity Sensitive [3]

Friction Sensitivity Sensitive [3]

Relative Effectiveness (R.E.)
1.25
Factor

Table 2: Representative Composition of a Tetryl-Based

Detonator
Component Material Typical Quantity Function
Main explosive output
Base Charge Tetryl 0.2 - 2.0 grams
of the detonator
Initiates the Tetryl
Primer Charge Lead Azide 0.1-0.5 grams base charge upon
receiving a stimulus
A mixture of Ignites the primer
Ignition Charge potassium chlorate Small quantity charge from a fuse or
and mercury fulminate electric match

Experimental Protocols
Protocol 1: Preparation of a Tetryl Booster Pellet

Objective: To prepare a pressed Tetryl pellet for use as a booster charge.

Materials:
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Tetryl, powdered

Hydraulic press

Pellet die (e.g., 10 mm diameter)

Balance (accurate to 0.001 g)

Non-sparking tools

Procedure:

e Ensure all equipment is clean, dry, and free of any contaminants.

» Weigh the desired amount of powdered Tetryl (e.g., 1.0 g) using a balance.
o Carefully transfer the Tetryl powder into the pellet die.

e Level the powder using a non-sparking tool.

e Place the die into the hydraulic press.

o Apply pressure slowly and steadily to the desired density. A common pressure for pressing
explosives is around 10,000 to 20,000 psi. The final density of the pellet should be recorded.

o Carefully eject the pressed pellet from the die.
o Measure the dimensions and weight of the pellet to calculate its density.

o Store the pellet in a static-dissipative container in a designated explosives storage
magazine.

Protocol 2: Detonation Velocity Measurement (Dautriche
Method)

Objective: To determine the detonation velocity of a Tetryl charge.

Materials:
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o Tetryl charge of known length and diameter

e Detonating cord with a known and uniform detonation velocity

e Lead or steel plate

o Two detonators

e Measuring tape or calipers

e Non-sparking marking tool

Procedure:

o Measure the precise length of the Tetryl charge to be tested.

» Cut a length of detonating cord that is at least twice the length of the Tetryl charge.

o Mark the exact center of the detonating cord.

« Insert the two ends of the detonating cord into the Tetryl charge at two points a known
distance apart ('L"). The ends of the cord should be in direct contact with the explosive.

o Secure the detonating cord along the lead or steel plate, ensuring it is straight.

o Attach a detonator to one end of the Tetryl charge to initiate it.

e Place the entire assembly in a safe firing range.

« Initiate the detonator. The detonation of the Tetryl charge will initiate the two ends of the
detonating cord at slightly different times.

e The two detonation waves in the cord will travel towards each other and collide at a point
offset from the center of the cord.

o After the test, carefully examine the lead/steel plate. A distinct mark will be visible at the point
of collision of the two detonation waves in the cord.

¢ Measure the distance ('d") from the center mark on the cord to the collision mark.
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e Calculate the detonation velocity (V) of the Tetryl charge using the following formula: V = (L *
V_cord) / (2 * d) Where:

[e]

V = Detonation velocity of the Tetryl charge (m/s)

o

L = Distance between the two points where the detonating cord was inserted into the
Tetryl charge (m)

o

V_cord = Known detonation velocity of the detonating cord (m/s)

[¢]

d = Distance from the center of the cord to the collision point (m)

Protocol 3: Brisance Measurement (Hess Lead Block
Compression Test)

Objective: To measure the brisance (shattering effect) of a Tetryl charge.[5][6]

Materials:

Standardized lead block (typically 40 mm in diameter and 60 mm in height)[5]

Tetryl charge of a specified weight (e.g., 10 g)

Detonator

Steel base plate

Calipers or a micrometer

Procedure:

Measure the initial height of the lead block with high precision.

Place the steel base plate in a secure position within a blast chamber.

Place the lead block on the center of the steel base plate.

Place the Tetryl charge directly on top of the lead block.
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 Insert a detonator into the Tetryl charge.

» Evacuate the blast chamber and detonate the charge remotely.
» After the detonation, carefully retrieve the deformed lead block.
o Measure the final height of the compressed lead block.

» The brisance is expressed as the difference between the initial and final heights of the lead
block in millimeters. This value can be compared to the compression caused by a standard
explosive like TNT under the same test conditions.[7]

Mandatory Visualization
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Caption: Explosive train in a typical Tetryl-based detonator.
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Caption: Experimental workflow for Tetryl pellet preparation and testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tetryl's Application in Detonators and Blasting Caps:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194171#tetryl-s-use-in-detonators-and-blasting-
caps]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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